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Compound of Interest

Compound Name: 1-Chloro-2,2-difluoropropane

CAS No.: 420-99-5

Cat. No.: B122421

Get Quote

Answering the complex challenges of modern drug development requires not only innovation

but also a deep understanding of the fundamental building blocks. 1-Chloro-2,2-
difluoropropane is one such molecule, offering a unique combination of properties for the

synthesis of advanced pharmaceutical intermediates. This technical support center is designed

to provide researchers, scientists, and drug development professionals with a comprehensive

guide to optimizing the reaction conditions for this versatile compound. As Senior Application

Scientists, we have synthesized the available technical data with our field-proven insights to

create a self-validating system of protocols and troubleshooting advice.

Frequently Asked Questions (FAQs)
Q1: What is 1-Chloro-2,2-difluoropropane and what are its key properties?

1-Chloro-2,2-difluoropropane (HCFC-262ca) is a halogenated hydrocarbon with the chemical

formula C₃H₅ClF₂.[1][2] It is a volatile, colorless liquid at room temperature.[3] Due to its

chemical structure, it serves as a valuable intermediate in organic synthesis, particularly for

introducing the 2,2-difluoropropyl moiety into larger molecules.
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Table 1: Physicochemical Properties of 1-Chloro-2,2-difluoropropane

Property Value Source

Molecular Weight 114.52 g/mol [3][4]

Boiling Point 55 °C [3]

Melting Point -56.2 °C [3]

Density 1.2023 g/cm³ at 20 °C [3]

Flash Point -22 °C [3]

CAS Number 420-99-5 [2]

Q2: What are the primary safety concerns when handling 1-Chloro-2,2-difluoropropane?

1-Chloro-2,2-difluoropropane is a highly flammable liquid and vapor.[5][6] It is crucial to

handle this compound in a well-ventilated area, away from heat, sparks, and open flames.[5][6]

It may also cause skin and eye irritation. As a halogenated hydrocarbon, it is important to

prevent its release into the environment.[7]

Mandatory Personal Protective Equipment (PPE):

Eye/Face Protection: Tightly fitting safety goggles.[8]

Skin Protection: Impervious clothing and protective gloves.[8]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded.[8]

Always consult the latest Safety Data Sheet (SDS) before handling this chemical.

Synthesis and Optimization
A plausible and effective method for the synthesis of 1-Chloro-2,2-difluoropropane is the

reaction of a suitable ketone precursor with a chlorinating agent. Based on established organic

chemistry principles, the reaction of 1-chloro-1,1-difluoropropan-2-one with phosphorus

pentachloride (PCl₅) is a logical synthetic route.[3][5][8] This reaction type is known to convert a

carbonyl group (C=O) into a geminal dichloride (CCl₂), however in this case, due to the starting
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material already containing a chlorine atom, the reaction results in the formation of the desired

1-Chloro-2,2-difluoropropane.

1-chloro-1,1-difluoropropan-2-one

1-Chloro-2,2-difluoropropane

Chlorination

PCl₅

POCl₃Formation of byproduct

Click to download full resolution via product page

Caption: Synthetic pathway for 1-Chloro-2,2-difluoropropane.

Experimental Protocol: Synthesis of 1-Chloro-2,2-
difluoropropane
This protocol is based on the general reaction of ketones with phosphorus pentachloride and

should be optimized for specific laboratory conditions.

Materials:

1-chloro-1,1-difluoropropan-2-one

Phosphorus pentachloride (PCl₅)

Anhydrous solvent (e.g., carbon tetrachloride or chloroform)

Ice bath

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer

Procedure:
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Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux

condenser, and a dropping funnel. Ensure all glassware is dry.

Reactant Preparation: Dissolve 1-chloro-1,1-difluoropropan-2-one in the anhydrous solvent

in the dropping funnel. In the round-bottom flask, prepare a slurry of PCl₅ in the same

anhydrous solvent.

Reaction Execution: Cool the flask containing the PCl₅ slurry in an ice bath. Slowly add the

solution of 1-chloro-1,1-difluoropropan-2-one from the dropping funnel to the stirred PCl₅

slurry. The reaction can be exothermic, so maintain a slow addition rate to control the

temperature.[3]

Reaction Completion: After the addition is complete, allow the reaction mixture to warm to

room temperature and then reflux gently until the reaction is complete (monitor by GC-MS).

Work-up: Cool the reaction mixture. Carefully pour the mixture over crushed ice to quench

the unreacted PCl₅ and hydrolyze the byproduct, phosphoryl chloride (POCl₃), to phosphoric

acid.

Extraction: Separate the organic layer. Wash the organic layer sequentially with water, a

dilute sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

MgSO₄), filter, and remove the solvent by distillation.

Troubleshooting Guide
Q3: My reaction is not proceeding to completion. What could be the issue?

Moisture Contamination: PCl₅ reacts violently with water.[9] Ensure that all your reagents

and glassware are scrupulously dry. Moisture will consume the PCl₅, preventing it from

reacting with the ketone.

Insufficient PCl₅: A stoichiometric excess of PCl₅ may be required to drive the reaction to

completion. Consider increasing the molar ratio of PCl₅ to the ketone.
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Low Reaction Temperature: While the initial addition should be done at a low temperature to

control the exotherm, the reaction may require heating (reflux) to go to completion.

Incomplete Reaction

Check for Moisture Increase PCl5 Stoichiometry Increase Reaction Temperature/Time

Dry Glassware & Solvents Use Fresh PCl5 Optimize Reflux Conditions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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